Cas no 2227914-19-2 ((2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane)

• Product Name: (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane
• CAS No: 2227914-19-2
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 6407095
• PubChem ID: 165859579
• Update Time: 2025-05-21

(2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane
• EN300-1798991
• 2227914-19-2

• Inchi： 1S/C9H8F2O2/c1-12-9-6(8-4-13-8)2-5(10)3-7(9)11/h2-3,8H,4H2,1H3/t8-/m1/s1
• InChI Key： AIUPGWFZSVZRKA-MRVPVSSYSA-N
• SMILES： FC1=CC(=CC(=C1OC)[C@H]1CO1)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane

Professional Introduction to (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane (CAS No. 2227914-19-2)

The compound (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane, identified by its CAS number 2227914-19-2, represents a significant advancement in the field of pharmaceutical chemistry. This chiral epoxide derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a stereogenic center at the second carbon atom, combined with the electron-withdrawing and electron-donating groups on the aromatic ring, makes this molecule a promising candidate for further exploration.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more effective and selective pharmaceuticals. The stereochemistry of (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane is particularly intriguing because it allows for the synthesis of enantiomerically enriched derivatives that could exhibit enhanced pharmacological properties. The fluoro and methoxy substituents on the aromatic ring not only influence the electronic distribution but also contribute to the molecule's metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The oxirane ring, also known as an epoxide, is a versatile intermediate that can undergo various transformations, including nucleophilic ring opening, which is widely used in the construction of complex molecular architectures. The chiral environment provided by the (S)-configuration at the stereogenic center offers a unique opportunity to develop enantiomerically pure intermediates for drug synthesis.

Current research in this area has highlighted the potential of (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane in the development of novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The fluoro substituents enhance binding affinity by improving lipophilicity and metabolic stability, while the methoxy group contributes to selective interactions with biological targets.

Additionally, the compound's structural features make it an attractive candidate for studying enzyme-substrate interactions. The oxirane ring can mimic transition states in enzymatic reactions, providing insights into catalytic mechanisms. This has led to several computational studies aimed at understanding how (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane interacts with enzymes such as cytochrome P450 monooxygenases and flavoproteins. These studies not only advance our understanding of biochemical pathways but also aid in designing more efficient drug candidates.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Advanced techniques such as asymmetric hydrogenation and Sharpless epoxidation have been employed to achieve high enantiomeric purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of biological activity, preliminary studies have shown that derivatives of (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane exhibit promising properties as antimicrobial agents. The combination of fluoro and methoxy groups disrupts bacterial cell membranes and inhibits essential metabolic pathways. This has sparked interest in exploring its potential as a lead compound for novel antibiotics.

Furthermore, the compound's stability under various conditions makes it suitable for industrial-scale production. Unlike many chiral epoxides that degrade under harsh conditions, (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane maintains its integrity during storage and processing. This stability is attributed to the electronic effects of the substituents, which shield the oxirane ring from unwanted reactions.

As research continues to evolve, new applications for this compound are likely to emerge. The intersection of organic chemistry, medicinal chemistry, and computational biology offers a fertile ground for innovation. By leveraging the unique properties of (2S)-2-(3,5-difluoro-2-methoxyphenyl)oxirane, scientists can develop next-generation therapeutics that address unmet medical needs.